Cas no 834882-61-0 (2-Pentanol, 1-(phenylseleno)-, acetate)

2-Pentanol, 1-(phenylseleno)-, acetate structure
834882-61-0 structure
Product name:2-Pentanol, 1-(phenylseleno)-, acetate
CAS No:834882-61-0
MF:C13H20O3Se
MW:303.256103515625
CID:670825
PubChem ID:71415339

2-Pentanol, 1-(phenylseleno)-, acetate Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol, 1-(phenylseleno)-, acetate
    • acetic acid,1-phenylselanylpentan-2-ol
    • Acetic acid--1-(phenylselanyl)pentan-2-ol (1/1)
    • DTXSID90834755
    • 834882-61-0
    • Inchi: InChI=1S/C11H16OSe.C2H4O2/c1-2-6-10(12)9-13-11-7-4-3-5-8-11;1-2(3)4/h3-5,7-8,10,12H,2,6,9H2,1H3;1H3,(H,3,4)
    • InChI Key: NMUBISNXHREDMB-UHFFFAOYSA-N
    • SMILES: CCCC(C[Se]C1=CC=CC=C1)O.CC(=O)O

Computed Properties

  • Exact Mass: 304.05777g/mol
  • Monoisotopic Mass: 304.05777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

2-Pentanol, 1-(phenylseleno)-, acetate Related Literature

Additional information on 2-Pentanol, 1-(phenylseleno)-, acetate

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